Cas no 16426-00-9 (1-(benzenesulfonyl)-2-[6-[2-(benzenesulfonyl)phenyl]hexyl]benzene)

• Product Name: 1-(benzenesulfonyl)-2-[6-[2-(benzenesulfonyl)phenyl]hexyl]benzene
• CAS No: 16426-00-9
• MF: C₃₀H₃₀O₄S₂
• MW: 518.686806201935
• CID: 904802
• PubChem ID: 419171
• Update Time: 2025-04-19

1-(benzenesulfonyl)-2-[6-[2-(benzenesulfonyl)phenyl]hexyl]benzene Chemical and Physical Properties

Names and Identifiers

• 1-(benzenesulfonyl)-2-[6-[2-(benzenesulfonyl)phenyl]hexyl]benzene
• AC1L9H68; NSC111350; 1,6-Bis-< 2-benzol-sulfonyl-phenyl> -hexan; 1,6-Bis-(2-benzol-sulfonyl-phenyl)-hexan;
• NSC111350
• DS-008112
• 16426-00-9
• NSC-111350
• DTXSID90329292

• Inchi： 1S/C30H30O4S2/c31-35(32,27-19-7-3-8-20-27)29-23-13-11-17-25(29)15-5-1-2-6-16-26-18-12-14-24-30(26)36(33,34)28-21-9-4-10-22-28/h3-4,7-14,17-24H,1-2,5-6,15-16H2
• InChI Key： QMWCITUPINBGOA-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(C1=CC=CC=C1CCCCCCC1=CC=CC=C1S(C1C=CC=CC=1)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 518.1587
• Monoisotopic Mass: 518.159
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 36
• Rotatable Bond Count: 11
• Complexity: 770
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.9
• Topological Polar Surface Area: 85Ų

Experimental Properties

• Density: 1.218
• Boiling Point: 727.8°C at 760 mmHg
• Flash Point: 456.9°C
• Refractive Index: 1.603
• PSA: 68.28

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds